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For researchers, scientists, and drug development professionals seeking materials with

superior durability for demanding applications, this guide offers a comparative analysis of the

wear resistance of Nickel-Yttrium (Ni-Y) alloys against standard high-performance nickel

superalloys. This report synthesizes experimental data to provide an objective performance

comparison.

The addition of yttrium to nickel-based alloys has been a subject of interest primarily for

enhancing high-temperature oxidation and creep resistance. However, recent studies have

explored its effects on the tribological properties of these alloys, suggesting potential

improvements in wear resistance. This guide consolidates available data to compare the wear

performance of Ni-Y systems with established nickel superalloys like Inconel and Hastelloy.

Quantitative Wear Performance Data
The following table summarizes the wear resistance data from different experimental studies. It

is important to note that the experimental conditions across the studies were not identical,

which may influence the results. Direct comparison should be made with caution.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b577347?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alloy
Composit
ion

Test Type
Applied
Load (N)

Sliding
Distance
(m)

Wear
Rate/Volu
me Loss

Coefficie
nt of
Friction
(CoF)

Referenc
e

Ni-Y Alloys

54Ni-45Ti-

1Y

Pin-on-

Disk
10 1800

~0.0016

cm³

(Volume

Loss)

Not

Reported
[1]

53Ni-45Ti-

2Y

Pin-on-

Disk
10 1800

~0.0012

cm³

(Volume

Loss)

Not

Reported
[1]

52Ni-45Ti-

3Y

Pin-on-

Disk
10 1800

~0.0015

cm³

(Volume

Loss)

Not

Reported
[1]

Standard

Nickel

Alloys

Inconel

625

Pin-on-

Disk
10

Not

Specified

0.0027

mm³/m

(Wear

Rate)

Not

Reported
[2]

Hastelloy

C276

Pin-on-

Disk
10 882

~1.2 x 10⁻⁴

mm³/m

(Wear

Rate)

~0.6-0.7 [1]

Inconel

718

Ball-on-

Disk
10

Not

Specified

1.5 x 10⁻³

mm³/Nm

(Wear

Rate)

0.2402 [3]
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Experimental Protocols
Detailed methodologies for the key experiments cited in this guide are provided below to

ensure a clear understanding of the data presented.

Wear Testing of Ni-Ti-Y Alloys[1]
Apparatus: Pin-on-disk tribometer.

Specimen Preparation: Cylindrical pins with average diameters of 15.2 mm and heights of 6

mm were prepared using a powder metallurgy technique. The base composition was 55%

Nickel and 45% Titanium, with yttrium added at 1, 2, and 3 wt% at the expense of nickel. The

powders were compacted under pressures ranging from 400 to 650 MPa and then sintered

in a two-step process under vacuum.

Test Conditions:

Counterface Disk: Not specified.

Applied Loads: 2, 5, 10, and 15 N.

Sliding Time: 5, 10, 15, and 20 minutes.

Sliding Speed: Not explicitly stated, but can be inferred from sliding distance and time.

Measurement: Wear volume loss was determined from the experimental data.

Wear Testing of Inconel 625[2]
Apparatus: Pin-on-disk wear testing machine.

Specimen Preparation: Inconel 625 specimens were used as pins.

Test Conditions:

Counterface Disk: Not specified.

Applied Loads: Varied, with data reported at 10 N.
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Rotational Speed: 400 rpm.

Measurement: The wear rate was calculated from the volume loss over the sliding distance.

Wear Testing of Hastelloy C276[1]
Apparatus: Pin-on-disk tribometer (DUCOM; TR-20LE).

Specimen Preparation: Cylindrical pins of Hastelloy C276 with a 6 mm diameter and 32 mm

length were used. The surfaces were polished with fine grit emery paper and cleaned with

acetone.

Test Conditions:

Counterface Disk: EN 31 stainless steel (hardness 60 HRC).

Applied Loads: 10, 20, 30, and 40 N.

Sliding Velocity: 1.47 m/s.

Environment: Dry sliding at room temperature (298 K).

Measurement: The wear rate and coefficient of friction were recorded.

Wear Testing of Inconel 718[3]
Apparatus: Ball-on-disk tribometer.

Specimen Preparation: Inconel 718 rods were cut into discs of 30 mm diameter and 9 mm

thickness.

Test Conditions:

Counterface Ball: Silicon carbide.

Applied Loads: 10, 20, 30, and 40 N.

Environment: Dry, unlubricated conditions.
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Measurement: The wear rate and coefficient of friction were measured after each load test.

Visualizing the Experimental Workflow
The following diagram illustrates a generalized workflow for the pin-on-disk wear testing

methodology employed in the cited studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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